Cas no 16063-70-0 (2,3,5-Trichloropyridine)

• Product name: 2,3,5-Trichloropyridine
• CAS No: 16063-70-0
• MF: C₅H₂Cl₃N
• MW: 182.435078144073
• MDL: MFCD00043007
• CID: 50306
• PubChem ID: 24863657

2,3,5-Trichloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloropyridine
• 2,3,5-trichloro-pyridin
• 3,5,6-Trichloropyridine
• Pyridine, 2,3,5-trichloro-
• 5-Trichloropyridine
• 2,3,5 - cross-linked with pyridine
• 2,3,4,6-TETRA-O-ACETYL-B-D-THIOGALACTOPYRANOSE
• 2,3,5-trichloro-pyridine
• 2,3,5-Trichlor-pyridin
• Pyridine,2,3,5-trichloro
• Trichloropyridine
• CS-W001198
• J-506895
• BCP21114
• NS00009959
• MFCD00043007
• AKOS000120311
• AC-8281
• 516063-70-0
• T1479
• SR-01000396486-1
• A810156
• FG-0503
• 2,3,5-Trichloropyridine, 99%
• EC 407-270-2
• AM62369
• FT-0694429
• DTXSID40166952
• 2, 3, 5-trichloropyridine
• 2,3,6-Trichloro-pyridine
• 16063-70-0
• 2,3,5-TRICHLORO PYRIDINE
• FT-0602838
• HMS1608M01
• P20057
• SCHEMBL550269
• BRN 0119384
• PB48080
• InChI=1/C5H2Cl3N/c6-3-1-4(7)5(8)9-2-3/h1-2
• AF-834/25001439
• Q-101461
• SR-01000396486
• HY-W001198
• EN300-16777
• EU-0067746
• STK762573
• DB-019677
• DB-260274

• MDL： MFCD00043007
• Inchi： InChI=1S/C5H2Cl3N/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key： CNLIIAKAAMFCJG-UHFFFAOYSA-N
• SMILES： C1=C(C=NC(=C1Cl)Cl)Cl

Computed Properties

• Exact Mass: 180.925282g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 180.925282g/mol
• Monoisotopic Mass: 180.925282g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 9
• Complexity: 98.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White or off white solid or crystalline.
• Density: 1.5390
• Melting Point: 46.0 to 49.0 deg-C
• Boiling Point: 220°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: 1.572
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.89000
• LogP: 3.04180
• Solubility: Not determined

2,3,5-Trichloropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H317,H318,H402
• Warning Statement： P261,P264,P270,P272,P273,P280,P301+P310,P302+P352,P305+P351+P338,P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 52/53
• Safety Instruction： S61
• RTECS：UU0525000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S61
• Risk Phrases：R52/53

2,3,5-Trichloropyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5-Trichloropyridine

2,3,5-Trichloropyridine (CAS 16063-70-0): A Versatile Chlorinated Pyridine Derivative in Modern Chemical Research and Applications

The compound 2,3,5-Trichloropyridine, identified by its CAS No. 16063-70-0, stands as a critical chlorinated pyridine derivative with significant utility across multiple disciplines. Its unique structure—a pyridine ring substituted with three chlorine atoms at positions 2, 3, and 5—confers exceptional chemical stability and reactivity. This compound serves as a foundational intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty materials. Recent advancements in synthetic methodologies have further expanded its role in sustainable chemistry frameworks.

In the realm of agrochemical development, 2,3,5-Trichloropyridine has emerged as a key precursor for herbicides and fungicides. Studies published in the Journal of Agricultural and Food Chemistry (2023) highlight its efficacy in enhancing crop resistance to environmental stressors through controlled release formulations. Researchers emphasize its compatibility with eco-friendly delivery systems that minimize ecological footprint while maintaining bioavailability. The compound’s chlorine substitution pattern also enables selective functionalization for targeted pest control mechanisms.

The pharmaceutical industry leverages this compound’s structural versatility for drug discovery programs targeting metabolic disorders and oncology. A 2024 study in Nature Communications demonstrated its utility as a scaffold for developing inhibitors of kinase enzymes implicated in cancer progression. Its chlorinated aromatic framework facilitates precise bioisosteric replacements while preserving pharmacokinetic properties such as membrane permeability and metabolic stability. Notably, computational docking analyses confirm favorable interactions with target protein binding sites compared to analogous non-chlorinated analogs.

In materials science applications, CAS No. 16063-70-0-derived polymers exhibit enhanced thermal stability and dielectric properties suitable for high-performance electronics. Recent work from the University of Cambridge (2024) reveals that copolymers incorporating this compound achieve dielectric constants exceeding 8.5 at room temperature—a critical parameter for next-generation capacitors and flexible displays. The chlorine substituents also contribute to resistance against UV degradation, extending material lifespans under harsh environmental conditions.

Synthetic advancements continue to redefine this compound’s potential through greener production pathways. Flow chemistry systems now enable continuous synthesis of 2,3,5-Trichloropyridine with >98% purity using solvent-free conditions reported in the Green Chemistry Journal. Such innovations reduce energy consumption by up to 40% while eliminating hazardous waste streams associated with traditional batch processes. These improvements align with global sustainability mandates while maintaining industrial scalability requirements.

The compound’s unique spectroscopic signatures—specifically its IR absorption peaks at ~1498 cm⁻¹ (C–Cl stretching) and NMR chemical shifts δC ~148 ppm (quaternary carbon)—facilitate precise analytical characterization using modern instrumentation like high-resolution mass spectrometry (¹³C NMR). These attributes ensure reliable quality control during large-scale manufacturing processes across industries.